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Compound of Interest

Compound Name: Disperse Blue 77
CAS No.: 20241-76-3
Cat. No.: B1588612
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Disperse Blue 77, an anthraquinone-based dye. The information is presented to
be a valuable resource for researchers, scientists, and professionals in drug development who
may encounter this compound in various analytical and experimental contexts. This document
details its chemical identity, summarizes its key quantitative data in structured tables, and
outlines the standard experimental methodologies for determining these properties.

Chemical Identity and Structure

Disperse Blue 77, a synthetic dye belonging to the anthraquinone class, is chemically
identified as 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione.[1][2] Its structure is
characterized by a central anthraquinone core with anilino, hydroxyl, and nitro functional
groups.
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Identifier Value

1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-

IUPAC Name
dione[2]

CAS Registry Number 20241-76-3[1][2][3]

Molecular Formula C20H12N206[1][2][3]

Molecular Weight 376.32 g/mol [1][4]
C1=CC=C(C=C1)NC2=C3C(=C(C=C2)O)C(=0)

Canonical SMILES C4=C(C=CC(=C4C3=0)--INVALID-LINK--
[O-DOIZ]

InChl Key DYALWCKAJBVSBZ-UHFFFAQYSA-N[3]

Physicochemical Properties

The physicochemical properties of Disperse Blue 77 are summarized in the table below.
These properties are crucial for understanding its behavior in various systems, including its
solubility, partitioning, and potential environmental fate.

Property Value Method

Physical Description Dark blue powder[5] Visual Inspection

Melting Point >230 °CJ[6] OECD Guideline 102

Boiling Point 625.9 £ 55.0 °C (Predicted)[7] Not applicable (Decomposition
[8] observed at 230 °C)[6]

Water Solubility 0.85 pg/L at 20 °C[6] OECD Guideline 105

Partition Coefficient (Log P) 6.9 at 20 °C[6] OECD Guideline 107

Vapor Pressure 0 Pa at 20 °CJ[7] -

Experimental Protocols
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Detailed experimental protocols for determining the key physicochemical properties of chemical
substances are provided by the Organisation for Economic Co-operation and Development
(OECD) Guidelines for the Testing of Chemicals. These standardized methods ensure data
guality and comparability across different laboratories.

Melting Point Determination (OECD Guideline 102)

The melting point of Disperse Blue 77 can be determined using several methods outlined in
OECD Guideline 102, such as the capillary method, hot-stage microscopy, or Differential
Scanning Calorimetry (DSC).

General Procedure (Capillary Method):

A small amount of the finely powdered dry substance is packed into a capillary tube.

e The capillary tube is placed in a suitable heating apparatus (e.g., a melting point apparatus
with a heated block or liquid bath).

o The temperature is raised at a controlled rate.

o The temperature at which the substance is observed to melt is recorded as the melting point.
For a substance like Disperse Blue 77 that decomposes, the decomposition temperature is
noted.

Water Solubility Determination (OECD Guideline 105)

The water solubility of Disperse Blue 77, being very low, is typically determined using the
column elution method or the flask method as described in OECD Guideline 105.

General Procedure (Flask Method):
e An excess amount of the test substance is added to a flask containing purified water.

o The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient period to reach
equilibrium.

o The mixture is then centrifuged or filtered to separate the undissolved solid.
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e The concentration of the substance in the clear aqueous phase is determined by a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC).

Partition Coefficient (n-octanol/water) Determination
(OECD Guideline 107)

The n-octanol/water partition coefficient (Log P) is a measure of a chemical's lipophilicity and is
determined using the shake-flask method as per OECD Guideline 107.

General Procedure (Shake-Flask Method):

e A known volume of n-octanol and water are placed in a vessel, and a small, accurately
weighed amount of the test substance is added.

e The vessel is shaken until equilibrium is reached.
e The n-octanol and water phases are separated by centrifugation.

e The concentration of the test substance in each phase is determined by a suitable analytical
method (e.g., HPLC).

» The partition coefficient is calculated as the ratio of the concentration in the n-octanol phase
to the concentration in the aqueous phase.

Synthesis of Disperse Blue 77

The synthesis of Disperse Blue 77 typically involves the condensation reaction of 1,8-
dihydroxy-4,5-dinitroanthraquinone with aniline in an organic solvent. The following diagram
illustrates the general workflow for its synthesis.
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Synthesis Workflow for Disperse Blue 77
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A detailed experimental protocol for the synthesis involves the following steps:

o Condensation: 1,8-dihydroxy-4,5-dinitroanthraquinone is reacted with aniline in an organic
solvent such as ethylene glycol methyl ether.[9] The reaction mixture is heated to facilitate
the condensation reaction.[9]

o Crystallization: After the reaction is complete, the mixture is cooled, and a crystallization
solvent like methanol is added to precipitate the product.[9]

« Isolation: The precipitated Disperse Blue 77 is isolated by filtration.[9]

e Washing and Drying: The filter cake is washed with a solvent (e.g., methanol) and then with
hot water to remove impurities and unreacted starting materials.[9] The final product is then
dried.

Application and Environmental Considerations

Disperse Blue 77 is primarily used as a disperse dye for coloring synthetic hydrophobic fibers,
particularly polyester and its blends.[1] Its low water solubility and non-ionic nature make it
suitable for high-temperature and high-pressure dyeing processes.[1] The following diagram
illustrates the logical relationship between its properties, application, and environmental impact.
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Application and Environmental Impact of Disperse Blue 77
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Due to its stable anthraquinone structure and low water solubility, Disperse Blue 77 is
persistent in the environment and not readily biodegradable.[6] Its high partition coefficient
suggests a potential for bioaccumulation in aquatic organisms. Therefore, proper treatment of
textile wastewater containing this dye is essential to mitigate its environmental impact.

Toxicological Information

Toxicological data on Disperse Blue 77 is limited. However, it is known to be a skin sensitizer
and can cause serious eye irritation.[1] Animal studies have indicated low acute oral toxicity.[6]
There is no evidence to suggest that Disperse Blue 77 is genotoxic or has adverse effects on
reproduction or fertility.[6] As with any chemical, it should be handled with appropriate safety
precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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